Cas no 890099-09-9 (2-ACETOXY-2',6'-METHYLBENZOPHENONE)
890099-09-9 structure
Product Name:2-ACETOXY-2',6'-METHYLBENZOPHENONE
CAS No:890099-09-9
MF:C17H16O3
MW:268.307145118713
MDL:MFCD07698860
CID:878274
PubChem ID:24722919
Update Time:2025-04-19
2-ACETOXY-2',6'-METHYLBENZOPHENONE Chemical and Physical Properties
Names and Identifiers
-
- 2-ACETOXY-2',6'-METHYLBENZOPHENONE
- [2-(2,6-dimethylbenzoyl)phenyl] acetate
- 890099-09-9
- 2-(2,6-Dimethylbenzoyl)phenylacetate
- MFCD07698860
- 2-(2,6-Dimethylbenzoyl)phenyl acetate
- DTXSID80641612
- AKOS016018250
-
- MDL: MFCD07698860
- Inchi: 1S/C17H16O3/c1-11-7-6-8-12(2)16(11)17(19)14-9-4-5-10-15(14)20-13(3)18/h4-10H,1-3H3
- InChI Key: QGGDOFBPKNAWJQ-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=CC=CC=1C(C1C(C)=CC=CC=1C)=O
Computed Properties
- Exact Mass: 268.11000
- Monoisotopic Mass: 268.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.128
- Boiling Point: 380.8°C at 760 mmHg
- Flash Point: 166.7°C
- Refractive Index: 1.561
- PSA: 43.37000
- LogP: 3.45970
2-ACETOXY-2',6'-METHYLBENZOPHENONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A087900-250mg |
2-Acetoxy-2',6'-methylbenzophenone |
890099-09-9 | 250mg |
$ 290.00 | 2022-06-08 | ||
| TRC | A087900-500mg |
2-Acetoxy-2',6'-methylbenzophenone |
890099-09-9 | 500mg |
$ 480.00 | 2022-06-08 | ||
| Fluorochem | 201758-1g |
2-Acetoxy-2',6'-methylbenzophenone |
890099-09-9 | >90% | 1g |
£340.00 | 2022-02-28 | |
| Fluorochem | 201758-2g |
2-Acetoxy-2',6'-methylbenzophenone |
890099-09-9 | >90% | 2g |
£624.00 | 2022-02-28 | |
| Fluorochem | 201758-5g |
2-Acetoxy-2',6'-methylbenzophenone |
890099-09-9 | >90% | 5g |
£1120.00 | 2022-02-28 | |
| abcr | AB533010-1 g |
2-Acetoxy-2',6'-methylbenzophenone, 90%; . |
890099-09-9 | 90% | 1g |
€552.20 | 2022-07-29 | |
| abcr | AB533010-2 g |
2-Acetoxy-2',6'-methylbenzophenone, 90%; . |
890099-09-9 | 90% | 2g |
€969.60 | 2022-07-29 | |
| abcr | AB533010-1g |
2-Acetoxy-2',6'-methylbenzophenone, 90%; . |
890099-09-9 | 90% | 1g |
€614.70 | 2025-04-15 | |
| abcr | AB533010-2g |
2-Acetoxy-2',6'-methylbenzophenone, 90%; . |
890099-09-9 | 90% | 2g |
€1064.00 | 2025-04-15 | |
| abcr | AB533010-5g |
2-Acetoxy-2',6'-methylbenzophenone, 90%; . |
890099-09-9 | 90% | 5g |
€1843.90 | 2025-04-15 |
2-ACETOXY-2',6'-METHYLBENZOPHENONE Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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